Cas no 1400764-32-0 (3-(Trifluoromethyl)benzofuran-5-amine)

• Product Name: 3-(Trifluoromethyl)benzofuran-5-amine
• CAS No: 1400764-32-0
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 2625749
• Update Time: 2025-06-08

3-(Trifluoromethyl)benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)benzofuran-5-amine
• FCH2260969
• PC405614

• Inchi： 1S/C9H6F3NO/c10-9(11,12)7-4-14-8-2-1-5(13)3-6(7)8/h1-4H,13H2
• InChI Key： AVGOGWZMJJPYSV-UHFFFAOYSA-N
• SMILES： FC(C1=COC2C=CC(=CC1=2)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-(Trifluoromethyl)benzofuran-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Trifluoromethyl)benzofuran-5-amine

3-(Trifluoromethyl)benzofuran-5-amine: A Comprehensive Overview

3-(Trifluoromethyl)benzofuran-5-amine (CAS No. 1400764-32-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and benzofuran moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the physicochemical and pharmacological properties of the molecule. In the case of 3-(Trifluoromethyl)benzofuran-5-amine, this group enhances the compound's lipophilicity and metabolic stability, making it more suitable for in vivo studies and potential drug development.

The benzofuran scaffold is a well-studied heterocyclic ring system that has been extensively explored for its diverse biological activities. Compounds containing this scaffold have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antiviral applications. The presence of the amine functional group in 3-(Trifluoromethyl)benzofuran-5-amine further enhances its reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.

Recent studies have highlighted the potential of 3-(Trifluoromethyl)benzofuran-5-amine in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that 3-(Trifluoromethyl)benzofuran-5-amine could be a promising lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(Trifluoromethyl)benzofuran-5-amine has also shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The synthesis of 3-(Trifluoromethyl)benzofuran-5-amine has been optimized to improve yield and purity. One common synthetic route involves the reaction of 3-trifluoromethylbenzofuran with an appropriate amine source under controlled conditions. This process can be fine-tuned to achieve high yields and minimize by-products, making it suitable for large-scale production.

In preclinical studies, 3-(Trifluoromethyl)benzofuran-5-amine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for advancing the compound through clinical trials and ultimately into clinical use. Ongoing research is focused on optimizing dosing regimens and evaluating long-term safety profiles.

The potential applications of 3-(Trifluoromethyl)benzofuran-5-amine extend beyond neurodegenerative diseases and cancer. Recent studies have also explored its use in treating inflammatory disorders and viral infections. For example, research published in the Journal of Virology showed that this compound effectively inhibits viral replication by targeting key viral enzymes.

In conclusion, 3-(Trifluoromethyl)benzofuran-5-amine (CAS No. 1400764-32-0) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable biological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 3-(Trifluoromethyl)benzofuran-5-amine is poised to play a significant role in advancing medical treatments for various diseases.